Cas no 65923-20-8 (3-formyl-1-methyl-1H-Indole-4-carboxylic acid methyl ester)
65923-20-8 structure
Product Name:3-formyl-1-methyl-1H-Indole-4-carboxylic acid methyl ester
CAS No:65923-20-8
MF:C12H11NO3
MW:217.220643281937
MDL:MFCD09864027
CID:1115557
PubChem ID:12396111
Update Time:2025-04-20
3-formyl-1-methyl-1H-Indole-4-carboxylic acid methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 3-formyl-1-methyl-1H-Indole-4-carboxylic acid methyl ester
- methyl 3-formyl-1-methylindole-4-carboxylate
- STK802032
- SCHEMBL702371
- BBL031588
- F2113-0523
- CS-0314635
- methyl3-formyl-1-methyl-1H-indole-4-carboxylate
- MFCD09864027
- DTXSID10496233
- methyl 3-formyl-1-methyl-1H-indole-4-carboxylate
- VS-10612
- AKOS005208576
- DB-091718
- 65923-20-8
-
- MDL: MFCD09864027
- Inchi: 1S/C12H11NO3/c1-13-6-8(7-14)11-9(12(15)16-2)4-3-5-10(11)13/h3-7H,1-2H3
- InChI Key: AICKYZOVKLTAFW-UHFFFAOYSA-N
- SMILES: O(C)C(C1=CC=CC2=C1C(C=O)=CN2C)=O
Computed Properties
- Exact Mass: 217.07389321g/mol
- Monoisotopic Mass: 217.07389321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 292
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 48.3Ų
Experimental Properties
- Density: 1.2±0.1 g/cm3
- Boiling Point: 388.5±22.0 °C at 760 mmHg
- Flash Point: 188.8±22.3 °C
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
3-formyl-1-methyl-1H-Indole-4-carboxylic acid methyl ester Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-formyl-1-methyl-1H-Indole-4-carboxylic acid methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | F754750-10mg |
3-Formyl-1-methyl-1H-indole-4-carboxylic Acid methyl ester |
65923-20-8 | 10mg |
$ 50.00 | 2022-06-04 | ||
| TRC | F754750-50mg |
3-Formyl-1-methyl-1H-indole-4-carboxylic Acid methyl ester |
65923-20-8 | 50mg |
$ 185.00 | 2022-06-04 | ||
| TRC | F754750-100mg |
3-Formyl-1-methyl-1H-indole-4-carboxylic Acid methyl ester |
65923-20-8 | 100mg |
$ 275.00 | 2022-06-04 | ||
| Life Chemicals | F2113-0523-0.25g |
3-Formyl-1-methyl-1H-indole-4-carboxylic acid methyl ester |
65923-20-8 | 95%+ | 0.25g |
$494.0 | 2023-09-06 | |
| Life Chemicals | F2113-0523-0.5g |
3-Formyl-1-methyl-1H-indole-4-carboxylic acid methyl ester |
65923-20-8 | 95%+ | 0.5g |
$521.0 | 2023-09-06 | |
| Life Chemicals | F2113-0523-1g |
3-Formyl-1-methyl-1H-indole-4-carboxylic acid methyl ester |
65923-20-8 | 95%+ | 1g |
$549.0 | 2023-09-06 | |
| Life Chemicals | F2113-0523-2.5g |
3-Formyl-1-methyl-1H-indole-4-carboxylic acid methyl ester |
65923-20-8 | 95%+ | 2.5g |
$1098.0 | 2023-09-06 | |
| Life Chemicals | F2113-0523-5g |
3-Formyl-1-methyl-1H-indole-4-carboxylic acid methyl ester |
65923-20-8 | 95%+ | 5g |
$1647.0 | 2023-09-06 | |
| Life Chemicals | F2113-0523-10g |
3-Formyl-1-methyl-1H-indole-4-carboxylic acid methyl ester |
65923-20-8 | 95%+ | 10g |
$2306.0 | 2023-09-06 | |
| OTAVAchemicals | 3692887-100MG |
methyl 3-formyl-1-methyl-1H-indole-4-carboxylate |
65923-20-8 | 95% | 100MG |
$250 | 2023-07-06 |
3-formyl-1-methyl-1H-Indole-4-carboxylic acid methyl ester Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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